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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771 Get Quote

Introduction

Barium hydroxide hydrate, a compound existing in forms such as the monohydrate

(Ba(OH)₂·H₂O) and octahydrate (Ba(OH)₂·8H₂O), is a crucial reagent in various scientific and

industrial applications.[1][2] Utilized in analytical chemistry for titrating weak acids and in

organic synthesis as a strong base, its handling demands a thorough understanding of its

associated hazards.[3] This guide provides an in-depth analysis of the Safety Data Sheet

(SDS) for barium hydroxide hydrate, tailored for researchers, scientists, and drug

development professionals. It consolidates critical safety data, outlines emergency protocols,

and presents logical workflows to ensure safe laboratory practices.

Chemical Identification and Properties
Proper identification and understanding of the physical and chemical properties of a substance

are foundational to its safe use. Barium hydroxide is a white, odorless solid, with its hydrated

forms having distinct properties.[1][4]

Table 1: Chemical Identification
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Identifier
Barium Hydroxide
Monohydrate

Barium Hydroxide
Octahydrate

Barium Hydroxide
(General Hydrate)

Synonyms

Barium
dihydroxide
monohydrate[5]

Barium hydrate,
Caustic Baryta[4]
[6]

Barium hydroxide
hydrate[7]

CAS Number 22326-55-2[8][9] 12230-71-6[4][10][11] 40226-30-0[7][12]

| Molecular Formula | Ba(OH)₂·H₂O[2] | Ba(OH)₂·8H₂O[4] | Ba(OH)₂·xH₂O[7][12] |

Table 2: Physical and Chemical Properties

Property Value Hydrate Form

Molar Mass 315.48 g/mol Octahydrate[4]

171.34 g/mol Anhydrous[1]

Appearance
White crystals / granular

solid[1][2][4]
All

Odor Odorless[1][4] All

Density 2.18 g/cm³ @ 20°C Octahydrate[1][4][13]

3.743 g/cm³ Monohydrate[1][3][9]

Melting Point 78°C (172.4°F) Octahydrate[1][3][4]

Boiling Point
780°C (1436°F) (decomposes)

[1][14]
Anhydrous

Solubility in Water
Slightly soluble, increases with

temperature[1][2][4]
All

| pH | > 11 (Strongly alkaline)[1][4] | All |

Hazard Identification and Classification
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Barium hydroxide hydrate is classified as a hazardous substance due to its toxicity and

corrosivity.[7][13][15] The primary dangers are acute toxicity if swallowed or inhaled, and the

capacity to cause severe chemical burns to skin and eyes.[13][15][16]

Signal Word:Danger[7][10][15]

GHS Hazard Classifications:

Acute Toxicity, Oral (Category 4)[7][11][15]

Acute Toxicity, Inhalation (Category 4)[7][11][15]

Skin Corrosion (Category 1A/1B)[11][13][15]

Serious Eye Damage (Category 1)[7][15]

Hazard Statements:

H302+H332: Harmful if swallowed or if inhaled.[13][15][16]

H314: Causes severe skin burns and eye damage.[7][13][15][16]

The logical flow from hazard identification to necessary precautions is critical for safety. The

following diagram illustrates the relationship between the substance's intrinsic hazards and the

mandatory precautionary measures.
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Hazard Identification

Precautionary Response (Examples)

H302

Harmful if swallowed

P270

Do not eat, drink or smoke when using

P301+P312

IF SWALLOWED: Call a POISON CENTER

H332

Harmful if inhaled

P260

Do not breathe dust

H314

Causes severe skin burns and eye damage

P280

Wear protective gloves/eye protection

P305+P351+P338

IF IN EYES: Rinse cautiously with water

P310

Immediately call a POISON CENTER/doctor

Click to download full resolution via product page

Diagram 1: Hazard and Precautionary Statement Relationship.

Toxicological Profile
Exposure to barium hydroxide can lead to severe health effects. The compound is corrosive

and toxic, with target organs including the kidneys, cardiovascular system, and central nervous

system.[4][17]

Table 3: Acute Toxicity Data
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Route Species Value Reference

Oral LD50 Rat 308 mg/kg [15][18]

Oral LD50 Rat 550 mg/kg [13]

Dermal LD50 Rat 308 mg/kg [15]

| Inhalation LC50 | Not specified | 1.5 mg/L / 4h |[15] |

Effects of Ingestion: May cause severe burns to the mouth, throat, and stomach, along with

symptoms of barium poisoning such as vomiting, diarrhea, abdominal pain, and muscle

twitching, potentially leading to paralysis or death.[17][19][20]

Effects of Inhalation: Corrosive to the respiratory tract, causing irritation, coughing, and

breathing difficulties.[8][13][17]

Effects of Skin/Eye Contact: Causes severe skin burns and serious, potentially irreversible,

eye damage.[7][8][13][15]

Exposure Scenarios and Control Measures
Controlling exposure is paramount. This involves a combination of engineering controls and

personal protective equipment (PPE), guided by established occupational exposure limits.

Table 4: Occupational Exposure Limits for Barium Compounds

Organization Limit Type Value

OSHA
PEL (Permissible
Exposure Limit)

0.5 mg/m³[4]

ACGIH TLV (Threshold Limit Value) 0.5 mg/m³[4][21]

| United Kingdom | TWA (Time-Weighted Average) | 0.5 mg/m³ (8 hr)[21] |

Engineering Controls:

Foundational & Exploratory
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Always use barium hydroxide hydrate in a well-ventilated area.[4][12]

A local exhaust ventilation system or chemical fume hood is required to keep airborne

concentrations below exposure limits, especially when handling the powder.[19][22]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory

procedure being performed. The following workflow provides guidance on appropriate

protection.
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Task: Handling Barium Hydroxide

Is there a risk of
dust generation?

Required:
- NIOSH-approved dust respirator

(e.g., N100/P3 filter)

Yes

Is there a risk of
splash or contact?

No

Required:
- Chemical splash goggles

- Face shield

Yes

Proceed with Task

No
(Minimum PPE still required:

gloves, goggles, lab coat)

Required:
- Chemical-resistant gloves

(Nitrile, Neoprene)
- Lab coat / Protective clothing

Click to download full resolution via product page

Diagram 2: Personal Protective Equipment (PPE) Selection Workflow.

Emergency Protocols
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The SDS provides specific, actionable protocols for responding to emergencies. These are not

merely suggestions but are critical procedures to mitigate harm.

First-Aid Measures
Immediate and correct first aid is vital following any exposure. In all cases, seek professional

medical attention without delay.[4][23]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air

If not breathing, give artificial respiration

Seek immediate medical attention

Immediately remove contaminated clothing

Flush skin with excess water for 15+ minutes

Seek immediate medical attention

Immediately flush eyes with water for 15+ minutes

Keep eyelids open

Remove contact lenses if possible

Seek immediate medical attention

Call Poison Control/Doctor IMMEDIATELY

Rinse mouth with water

Do NOT induce vomiting

Give 1-2 cups of water to drink

Click to download full resolution via product page

Diagram 3: First-Aid Protocol Workflow.

Accidental Release Measures
A spill of barium hydroxide hydrate must be managed promptly and safely to prevent

exposure and environmental contamination.
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Spill Detected

Evacuate unnecessary personnel
Isolate the hazard area

Ensure adequate ventilation
Wear full PPE (respirator, gloves, goggles, protective clothing)

Prevent entry into drains and waterways

Is the spill large or uncontained?

Call emergency services (911) and/or EH&S

Yes

Carefully sweep up solid material
Avoid generating dust

Place in a sealed, labeled container for disposal

No

Wash spill area thoroughly after material pickup is complete

Click to download full resolution via product page

Diagram 4: Spill Cleanup Protocol.

Fire-Fighting Measures
While barium hydroxide itself is not flammable, it can decompose under fire conditions to

produce toxic barium oxide fumes.[4][14][16]

Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as water

spray, dry chemical, foam, or carbon dioxide.[5][13]
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Protective Equipment: Firefighters must wear full protective clothing and self-contained

breathing apparatus (SCBA).[4][16][24]

Handling, Storage, and Stability
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Avoid all contact with skin, eyes, and clothing.[4][19]

Do not breathe dust; minimize dust generation.[4][17][19]

Wash hands thoroughly after handling.[4][24]

Use only in a well-ventilated area or under a fume hood.[4][19]

Storage:

Store in a cool, dry, well-ventilated, and secured area.[4][24]

Keep containers tightly closed to prevent absorption of atmospheric carbon dioxide, which

forms insoluble barium carbonate.[2][12][14]

Store away from incompatible materials.[4][8]

Stability and Reactivity:

Stability: The material is stable under normal storage conditions but is air-sensitive.[4][23]

Incompatible Materials: Strong acids, metals (especially aluminum), chlorinated rubber,

and strong oxidizing agents.[4][14][20][23]

Hazardous Decomposition Products: Emits toxic barium oxide fumes when heated to

decomposition.[14][16][23]

Conclusion
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The safe handling of barium hydroxide hydrate in a research or drug development setting is

non-negotiable. A comprehensive understanding of its hazards, as detailed in the Safety Data

Sheet, is the first line of defense. By adhering to the guidelines for personal protective

equipment, implementing robust engineering controls, and being prepared with clear and

practiced emergency protocols, professionals can mitigate the risks associated with this potent

and corrosive compound. This guide serves as a technical resource to reinforce those critical

safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/Barium-Hydroxide.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25188.pdf
https://www.lewisu.edu/academics/biology/pdf/barium_hydroxide.pdf
https://www.spectrumchemical.com/media/sds/B1038_AGHS.PDF
https://www.fishersci.fr/store/msds?partNumber=10492083&countryCode=FR&language=en
https://www.basstechintl.com/wp-content/uploads/2014/05/BHM-3-18-14.pdf
https://www.fishersci.com/store/msds?partNumber=B46500&productDescription=BARIUM+HYDROXIDE+CERT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-HYDROXIDE-OCTAHYDRATE-CASNO-12230-71-01701-EN.aspx
https://www.benchchem.com/product/b1257771#barium-hydroxide-hydrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1257771#barium-hydroxide-hydrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1257771#barium-hydroxide-hydrate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1257771#barium-hydroxide-hydrate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1257771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

